![molecular formula C11H6Cl2O3 B052516 5-(3,4-Dichlorophenyl)furan-2-carboxylic acid CAS No. 54023-01-7](/img/structure/B52516.png)
5-(3,4-Dichlorophenyl)furan-2-carboxylic acid
Overview
Description
5-(3,4-Dichlorophenyl)furan-2-carboxylic acid (DCFA) is an important organic compound used in a variety of scientific research applications. It is a white solid that is insoluble in water and soluble in organic solvents. DCFA has unique properties that make it a valuable tool in research, including its ability to form stable complexes with metal ions and its ability to act as a ligand for proteins. This article will explore the synthesis method of DCFA, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.
Scientific Research Applications
Production of Biofuels and Polymers : Acid chloride derivatives of 5-(chloromethyl)furan-2-carboxylic acid, closely related to your compound of interest, can be used to produce furoate ester biofuels and polymers (Dutta, Wu, & Mascal, 2015).
Thermodynamic Properties : The solubility and thermodynamic properties of similar compounds have been studied in various solvents, which is important for their application in chemical processes (Sobechko et al., 2019).
Biobased Building Blocks : Furan carboxylic acids, like your compound, are considered promising biobased building blocks in pharmaceutical and polymer industries (Jia et al., 2019).
Catalytic Applications : Enzyme-catalyzed oxidation processes involving furan carboxylic acids are being explored for efficient and environmentally friendly chemical synthesis (Dijkman, Groothuis, & Fraaije, 2014).
Medicinal Chemistry : Derivatives of furan-2-carboxylic acids have shown cytotoxicity against various cancer cell lines, suggesting potential in pharmaceutical applications (Zhou et al., 2016).
Endophytic Fungus Derivatives : Research on furan derivatives from endophytic fungi indicates potential applications in natural product chemistry and drug discovery (Chen et al., 2017).
Electron Attachment Studies : Studies on the dissociative electron attachment to furan carboxylic acids enhance the understanding of their chemical behavior, relevant in material science and chemical research (Zawadzki, Luxford, & Kočišek, 2020).
Antibacterial and Antitubercular Agents : Furan-2-carboxylic acid derivatives have been evaluated for their antibacterial and antitubercular activities, indicating potential applications in developing new therapeutic agents (Bhoot, Khunt, & Parekh, 2011).
High-Performance Liquid Chromatographic Determination : Furan-2-carboxylic acid and related compounds are subjects in chromatographic analyses, essential in food quality control and chemical analysis (Nozal et al., 2001).
Mechanism of Action
Target of Action
The primary target of 5-(3,4-Dichlorophenyl)furan-2-carboxylic acid is Methionine aminopeptidase . This enzyme plays a crucial role in protein synthesis by removing the methionine residue from the N-terminus of newly synthesized proteins .
Mode of Action
It is known that the compound interacts with its target, methionine aminopeptidase, and potentially inhibits its function . This interaction and the resulting changes in the enzyme’s activity can have significant effects on protein synthesis.
Biochemical Pathways
The biochemical pathways affected by this compound are likely related to protein synthesis, given the role of its target, Methionine aminopeptidase . By inhibiting this enzyme, the compound could disrupt the normal process of protein synthesis, affecting the downstream effects related to these proteins.
Result of Action
The molecular and cellular effects of this compound’s action are likely related to its inhibition of Methionine aminopeptidase and the subsequent disruption of protein synthesis . .
properties
IUPAC Name |
5-(3,4-dichlorophenyl)furan-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2O3/c12-7-2-1-6(5-8(7)13)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNXLBNMHCYYSPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC=C(O2)C(=O)O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50352980 | |
Record name | 5-(3,4-dichlorophenyl)furan-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50352980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54023-01-7 | |
Record name | 5-(3,4-dichlorophenyl)furan-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50352980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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